KDU691

• CAS No.: 1513879-19-0
• Product Name: KDU691
• Molecular Formula: C22H18ClN5O2
• Molecular Weight: 419.869
• IUPAC Name: N-(4-chlorophenyl)-N-methyl-3-[4-(methylcarbamoyl)phenyl]imidazo[1,2-a]pyrazine-6-carboxamide
• Standard InChI: InChI=1S/C22H18ClN5O2/c1-24-21(29)15-5-3-14(4-6-15)19-11-26-20-12-25-18(13-28(19)20)22(30)27(2)17-9-7-16(23)8-10-17/h3-13H,1-2H3,(H,24,29)
• Standard InChIKey: TYMFFISSODJRDV-UHFFFAOYSA-N
• SMILES: CNC(=O)C1=CC=C(C=C1)C2=CN=C3N2C=C(N=C3)C(=O)N(C)C4=CC=C(C=C4)Cl
• Appearance: Solid powder
• Description: KDU691 is a plasmodium PI4K inhibitor (IC50 values of 0.18 μM and 0.061 μM against hypnozoite forms and liver schizontsm, respectively). KDU691 selectively inhibits dihydroartemisinin-pretreated Plasmodium falciparum ring-stage parasites.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: KDU691; KDU-691; KDU 691
• Reference: 1: Orjuela-Sanchez P, Villa ZH, Moreno M, Tong-Rios C, Meister S, LaMonte GM,; 2: Dembele L, Ang X, Chavchich M, Bonamy GMC, Selva JJ, Lim MY, Bodenreider C,; 3: Zeeman AM, Lakshminarayana SB, van der Werff N, Klooster EJ, Voorberg-van der
• PubChem Compound: 90157166
• Last Modified: Nov 11 2021